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Compound of Interest

Compound Name: SJ000291942

Cat. No.: B2752707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SJ000291942 is a small molecule activator of the canonical Bone Morphogenetic Protein

(BMP) signaling pathway.[1][2][3][4] BMPs are a group of signaling molecules belonging to the

Transforming Growth Factor-beta (TGF-β) superfamily, which play crucial roles in embryonic

development and tissue homeostasis.[1] SJ000291942 has been shown to induce

phosphorylation of SMAD1/5/8, key downstream effectors of the BMP pathway, and modulate

the expression of BMP target genes. These application notes provide detailed protocols for the

preparation of SJ000291942 working solutions in Dimethyl Sulfoxide (DMSO) for both in vitro

and in vivo studies.

Chemical Properties
Property Value

Molecular Formula C₁₆H₁₅FN₂O₄

Molecular Weight 318.30 g/mol

CAS Number 425613-09-8

Solubility and Storage
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Proper storage and handling of SJ000291942 are critical for maintaining its stability and

activity.

Solvent Solubility Storage of Stock Solution

DMSO
≥ 150 mg/mL (471.25 mM) or

64 mg/mL (201.06 mM)

-80°C for up to 2 years; -20°C

for up to 1 year

Ethanol 12 mg/mL Not specified

Water Insoluble Not applicable

Note: The solubility in DMSO can be affected by moisture. It is highly recommended to use

freshly opened, anhydrous DMSO for the preparation of stock solutions. If precipitation occurs,

gentle heating and/or sonication can be used to aid dissolution.

Experimental Protocols
Protocol 1: Preparation of SJ000291942 Stock Solution
in DMSO
This protocol describes the preparation of a high-concentration stock solution of SJ000291942
in DMSO.

Materials:

SJ000291942 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:
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Equilibrate the SJ000291942 powder to room temperature before opening the vial to prevent

moisture condensation.

Weigh the desired amount of SJ000291942 powder and transfer it to a sterile tube.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM, 20 mM, or higher, not exceeding the maximum solubility).

Vortex the solution thoroughly until the powder is completely dissolved. If necessary, use a

sonicator for a short period to aid dissolution.

Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as recommended.

Table for Preparing Stock Solutions:

Desired Concentration
Volume of DMSO to add to
1 mg of SJ000291942

Volume of DMSO to add to
5 mg of SJ000291942

1 mM 3.1417 mL 15.7085 mL

5 mM 0.6283 mL 3.1417 mL

10 mM 0.3142 mL 1.5708 mL

20 mM 0.1571 mL 0.7854 mL

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays
This protocol outlines the dilution of the DMSO stock solution for use in cell culture

experiments.

Materials:

SJ000291942 DMSO stock solution (from Protocol 1)
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Sterile cell culture medium appropriate for your cell line

Sterile tubes

Procedure:

Thaw an aliquot of the SJ000291942 DMSO stock solution at room temperature.

Perform a serial dilution of the stock solution in sterile cell culture medium to achieve the

final desired working concentration.

Crucially, ensure that the final concentration of DMSO in the cell culture medium is less than

0.5% to avoid cellular toxicity. A vehicle control containing the same final concentration of

DMSO should be included in your experiments.

Add the final working solution to your cell cultures and incubate for the desired period.

Example Dilution: To prepare a 10 µM working solution from a 10 mM stock:

Dilute the 10 mM stock 1:100 in culture medium (e.g., 10 µL of stock in 990 µL of medium) to

get a 100 µM intermediate solution.

Dilute the 100 µM intermediate solution 1:10 in culture medium (e.g., 100 µL of intermediate

in 900 µL of medium) to get the final 10 µM working solution. The final DMSO concentration

will be 0.1%.

Protocol 3: Preparation of Working Solutions for In Vivo
Administration
This protocol provides two examples of formulations for preparing SJ000291942 for in vivo

experiments. It is recommended to prepare these solutions fresh on the day of use.

Formulation 1: DMSO/PEG300/Tween-80/Saline

Materials:

SJ000291942
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Anhydrous DMSO

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile saline (0.9% NaCl)

Procedure (for a final solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline):

Dissolve SJ000291942 in DMSO to create a concentrated stock.

In a separate tube, add the required volume of the DMSO stock.

Add PEG300 and mix thoroughly.

Add Tween-80 and mix until the solution is clear.

Finally, add the saline and mix to achieve a homogeneous solution. A clear solution with a

solubility of ≥ 2.5 mg/mL (7.85 mM) can be achieved with this method.

Formulation 2: DMSO/Corn Oil

Materials:

SJ000291942

Anhydrous DMSO

Corn oil

Procedure (for a final solution of 10% DMSO and 90% Corn Oil):

Dissolve SJ000291942 in DMSO.

Add the corn oil to the DMSO solution.

Mix thoroughly to achieve a clear solution. This formulation can also achieve a solubility of ≥

2.5 mg/mL (7.85 mM).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b2752707?utm_src=pdf-body
https://www.benchchem.com/product/b2752707?utm_src=pdf-body
https://www.benchchem.com/product/b2752707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2752707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway and Experimental Workflow
Canonical BMP Signaling Pathway Activated by
SJ000291942
SJ000291942 activates the canonical BMP signaling pathway. This process begins with the

binding of a BMP ligand (or in this case, the activation by SJ000291942) to a complex of Type I

and Type II serine/threonine kinase receptors on the cell surface. This leads to the

phosphorylation and activation of the Type I receptor, which in turn phosphorylates the

receptor-regulated SMADs (R-SMADs), specifically SMAD1, SMAD5, and SMAD8. The

phosphorylated R-SMADs then form a complex with the common mediator SMAD (co-SMAD),

SMAD4. This complex translocates to the nucleus, where it regulates the transcription of target

genes involved in various cellular processes.
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Caption: Canonical BMP signaling pathway activated by SJ000291942.

Experimental Workflow for Assessing SJ000291942
Activity
The following workflow outlines a typical experiment to evaluate the activity of SJ000291942 in

a cell-based assay.
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Caption: General workflow for in vitro analysis of SJ000291942 activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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